Cas no 40004-14-6 (N,N-diethyl-2-(piperazin-1-yl)acetamide)

• Product Name: N,N-diethyl-2-(piperazin-1-yl)acetamide
• CAS No: 40004-14-6
• MF: C₁₀H₂₁N₃O
• MW: 199.29324221611
• MDL: MFCD07691359
• CID: 925146
• PubChem ID: 7131630
• Update Time: 2025-06-18

N,N-diethyl-2-(piperazin-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• n,n-diethyl-2-piperazin-1-yl-acetamide
• N,N-diethyl-2-piperazin-1-ylacetamide
• N,N-diethyl-2-(piperazin-1-yl)acetamide
• SCHEMBL11608912
• FNQIGZCNEFCPID-UHFFFAOYSA-N
• CS-0452207
• MFCD07691359
• Z147527734
• N,N-diethyl-2-piperazin-1-yl-acetamide, AldrichCPR
• EN300-15439
• DTXSID80427938
• AKOS000264327
• 40004-14-6
• ALBB-020945
• 1-Piperazineacetamide, N,N-diethyl-

• MDL： MFCD07691359
• Inchi： 1S/C10H21N3O/c1-3-13(4-2)10(14)9-12-7-5-11-6-8-12/h11H,3-9H2,1-2H3
• InChI Key： FNQIGZCNEFCPID-UHFFFAOYSA-N
• SMILES： O=C(CN1CCNCC1)N(CC)CC

Computed Properties

• Exact Mass: 199.16800
• Monoisotopic Mass: 199.168462302g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 35.6Ų

Experimental Properties

• Boiling Point: 104-106°C/.2mm
• PSA: 35.58000
• LogP: 0.02670

N,N-diethyl-2-(piperazin-1-yl)acetamide Security Information

• Hazard Category Code： 36
• Safety Instruction： 26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-piperazineacetamides

Additional information on N,N-diethyl-2-(piperazin-1-yl)acetamide

N,N-Diethyl-2-(piperazin-1-yl)acetamide: A Comprehensive Overview

N,N-diethyl-2-(piperazin-1-yl)acetamide (CAS No. 40004-14-6) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as DEPA, has garnered attention due to its unique structural properties and potential therapeutic benefits. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements of N,N-diethyl-2-(piperazin-1-yl)acetamide.

Chemical Structure and Properties

N,N-diethyl-2-(piperazin-1-yl)acetamide is a small molecule with the molecular formula C₁₀H₁₉N₃O and a molecular weight of 193.27 g/mol. The compound features a piperazine ring connected to an acetamide moiety, with two ethyl groups attached to the nitrogen atoms of the acetamide. This structure confers N,N-diethyl-2-(piperazin-1-yl)acetamide with several key properties:

• Solubility: It is moderately soluble in water and highly soluble in organic solvents such as ethanol and dimethyl sulfoxide (DMSO).
• Stability: The compound is stable under standard laboratory conditions but should be stored away from strong acids and bases to prevent degradation.
• Polarity: The presence of the piperazine ring and acetamide group makes it a polar molecule, which facilitates its interaction with biological systems.

Synthesis Methods

The synthesis of N,N-diethyl-2-(piperazin-1-yl)acetamide can be achieved through several routes, each offering different advantages in terms of yield, purity, and scalability. One common method involves the reaction of 2-chloro-N,N-diethylacetamide with piperazine in a suitable solvent. This reaction typically proceeds under mild conditions and yields high purity products. Another approach involves the coupling of N,N-diethylglycine with piperazine using a coupling agent such as 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide (EDC).

Biological Activities

N,N-diethyl-2-(piperazin-1-yl)acetamide has been studied for its various biological activities, including its potential as a modulator of neurotransmitter systems. Recent research has shown that this compound can interact with serotonin receptors, particularly the 5-HT_2A receptor, which plays a crucial role in mood regulation and cognitive function. Studies have also indicated that N,N-diethyl-2-(piperazin-1-yl)acetamide may have anti-inflammatory properties, making it a candidate for the treatment of inflammatory disorders.

Clinical Applications and Research Advancements

The therapeutic potential of N,N-diethyl-2-(piperazin-1-yl)acetamide has been explored in several preclinical studies. One notable study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibited significant antipsychotic activity in animal models of schizophrenia. The study found that N,N-diethyl-2-(piperazin-1-yl)acetamide effectively reduced positive symptoms such as hyperactivity and stereotypy without causing significant side effects.

In another study published in the European Journal of Pharmacology, researchers investigated the anti-inflammatory effects of N,N-diethyl-2-(piperazin-1-yl)acetamide. The results showed that this compound significantly reduced inflammation in both in vitro and in vivo models by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6.

Safety and Toxicology strong> p > < p >The safety profile ofN , N - diethyl - 2 - ( piperazin - 1 - yl ) acetamide strong >has been evaluated in several studies . Preclinical data indicate that this compound is generally well tolerated at therapeutic doses . However , like any pharmaceutical agent , it may cause side effects at higher concentrations . Common side effects observed in animal studies include mild gastrointestinal discomfort and drowsiness . Further clinical trials are necessary to fully assess its safety profile in humans . p > < p >< strong >Conclusion strong > p > < p >< strong >N , N - diethyl - 2 - ( piperazin - 1 - yl ) acetamide strong > ( CAS No . 40004 - 14 - 6 ) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research . Its unique chemical structure , coupled with its potential therapeutic benefits , makes it an attractive candidate for further development . Ongoing research continues to uncover new insights into its biological activities and clinical potential , paving the way for innovative treatments in various medical fields . p > article > response >